Cas no 27909-10-0 (7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione)

• Product name: 7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione
• CAS No: 27909-10-0
• MF: C₂₃H₂₀O₈
• MW: 424.400107383728
• CID: 2060243
• PubChem ID: 44593365

7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione
• Demethylkotanin
• Desmethylkotanin
• (-)-7-Hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl[8,8'-bi-2H-1-benzopyran]-2,2'-dione
• Compound NP-007157
• DTXSID501132005
• 7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-2H,2'H-8,8'-bichromene-2,2'-dione
• CHEMBL518901
• AKOS040739530
• Q22984477
• 27909-10-0
• CHEBI:64465
• 8-(4,7-dimethoxy-5-methyl-2-oxochromen-8-yl)-7-hydroxy-4-methoxy-5-methylchromen-2-one
• (-)-7-Hydroxy-4,4a(2),7a(2)-trimethoxy-5,5a(2)-dimethyl[8,8a(2)-bi-2H-1-benzopyran]-2,2a(2)-dione

• Inchi： InChI=1S/C23H20O8/c1-10-6-12(24)20(22-18(10)14(28-4)8-16(25)30-22)21-13(27-3)7-11(2)19-15(29-5)9-17(26)31-23(19)21/h6-9,24H,1-5H3
• InChI Key： WNAATGJTLYDMRY-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C2=C1C(=CC(=O)O2)OC)C3=C(C=C(C4=C3OC(=O)C=C4OC)C)OC)O

Computed Properties

• Exact Mass: 424.11581759g/mol
• Monoisotopic Mass: 424.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins